N1-(4-Fluorobenzyl)cyclohexane-1,4-diamine hydrochloride

• IUPAC Name: 4-N-[(4-fluorophenyl)methyl]cyclohexane-1,4-diamine;hydrochloride
• InChI: InChI=1S/C13H19FN2.ClH/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13;/h1-4,12-13,16H,5-9,15H2;1H
• InChI Key: HALOYEINYVDBQA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)NCC2=CC=C(C=C2)F.Cl
• Molecular Formula: C13H20ClFN2
• Molecular Weight: 258.76 g/mol

Description

“N1-(4-Fluorobenzyl)cyclohexane-1,4-diamine hydrochloride” is a chemical compound with the formula C13H20ClFN2. It is used for research and development purposes.

Molecular Structure Analysis

The molecular weight of the compound is 258.76 g/mol. The exact structure of the compound is not provided in the sources, but it can be deduced from its chemical formula.

Physical And Chemical Properties Analysis

The compound has a boiling point that is not specified in the sources. More detailed physical and chemical properties are not available in the sources.

Scientific Research Applications

Synthesis and Material Science

Aromatic diamines with cyclohexane cardo groups, including fluorinated variants, are synthesized for their application in creating fluorinated polyimides. These polyimides exhibit excellent solubility in organic solvents, good mechanical properties, and outstanding thermal stability. Their inherent viscosities range from 0.72 to 1.16 dl/g, and they demonstrate a high thermal degradation temperature above 476 °C in nitrogen or air. Such materials are valuable in high-performance applications due to their improved solubility, lighter color, and lower dielectric constants compared to non-fluorinated counterparts (Yang, Su, & Hsiao, 2004).

Molecular Interactions and Crystal Packing

The study of molecular structures and crystal packing of N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines reveals that C–H⋯N, C–H⋯π, and π⋯π interactions play a crucial role. These interactions facilitate the formation of linear chains, layer structures, and three-dimensional networks, which are critical for understanding molecular assembly and designing materials with desired physical properties (Lai, Mohr, & Tiekink, 2006).

Antimicrobial and Medicinal Chemistry

The synthesis and evaluation of N,N-dibenzyl-cyclohexane-1,2-diamine derivatives for antimicrobial activity have been reported. Several compounds in this series exhibited higher activity than tetracycline against both Gram-positive and Gram-negative bacterial strains, with minimal to no hemolysis observed in mammalian erythrocytes. This suggests potential applications in developing new antimicrobial agents (Sharma et al., 2011).

Environmental and Biological Applications

Cyclohexane and hexane degradation by Rhodococcus sp. EC1 highlights the potential of using microorganisms for the bioremediation of recalcitrant hydrocarbons. Rhodococcus sp. EC1 can degrade cyclohexane and hexane effectively, indicating its usefulness in cleaning up environments contaminated with these and possibly other hydrocarbons (Lee & Cho, 2008).

Safety and Hazards

The compound should be handled with care. If inhaled, move the person to fresh air and seek medical attention if they feel unwell. If it comes into contact with skin or eyes, rinse with water and seek medical attention if irritation persists. If swallowed, rinse mouth and seek medical attention.